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Compound of Interest

Compound Name: Hexane-1,3,6-tricarboxylic acid

Cat. No.: B072443

Technical Support Center: Hexane-1,3,6-
tricarboxylic acid

Disclaimer: A specific Material Safety Data Sheet (MSDS) for Hexane-1,3,6-tricarboxylic acid
(CAS No. 1572-40-3) is not readily available in public databases. The information provided
below is based on the general safety precautions for solid, non-volatile carboxylic acids and
should be supplemented by a thorough risk assessment before handling. Always consult with
your institution's Environmental Health and Safety (EHS) department for specific guidance.

Safety Precautions and Hazard Information

Hexane-1,3,6-tricarboxylic acid is a solid organic compound.[1][2] While specific toxicity data
is limited, its chemical structure as a tricarboxylic acid suggests potential for eye, skin, and
respiratory irritation. It is prudent to handle it as a potentially hazardous chemical.

Summary of Potential Hazards:

o Eye Contact: May cause serious eye irritation.
» Skin Contact: May cause skin irritation.

 Inhalation: Inhalation of dust may cause respiratory tract irritation.
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 Ingestion: The effects of ingestion are not well-documented, but it may cause gastrointestinal
irritation.

Personal Protective Equipment (PPE)

A fundamental aspect of laboratory safety is the consistent and correct use of Personal
Protective Equipment. The following PPE is recommended when handling Hexane-1,3,6-

tricarboxylic acid:

PPE Category Recommended Equipment

Eye Protection Chemical safety goggles or a face shield.

Chemically resistant gloves (e.g., nitrile). Inspect
Hand Protection gloves for any signs of degradation or puncture

before use.

A laboratory coat should be worn at all times.
Body Protection For larger quantities, consider a chemical-

resistant apron.

If handling fine powders or there is a risk of dust
Respiratory generation, use a NIOSH-approved respirator

with a particulate filter.

Troubleshooting and FAQs

This section addresses common issues that researchers may encounter when working with
Hexane-1,3,6-tricarboxylic acid and similar solid organic acids.

Frequently Asked Questions (FAQSs)
Q1: What should | do in case of accidental skin or eye contact?
e Al:

o Skin Contact: Immediately wash the affected area with plenty of soap and water for at
least 15 minutes. Remove contaminated clothing. If irritation develops or persists, seek
medical attention.
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o Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15
minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present
and easy to do. Seek immediate medical attention.

Q2: How should I handle a spill of Hexane-1,3,6-tricarboxylic acid powder?

o A2: For small spills, carefully sweep up the solid material, avoiding dust generation, and
place it in a sealed container for disposal. The area should then be wiped down with a damp
cloth. For larger spills, evacuate the area and contact your institution's EHS department.

Q3: What are the appropriate storage conditions for this chemical?

e A3: Store in a tightly closed container in a cool, dry, and well-ventilated area away from
incompatible materials such as strong oxidizing agents and strong bases.

Q4: Is Hexane-1,3,6-tricarboxylic acid flammable?

e A4: As a solid organic compound, it is likely combustible but not highly flammable under
normal conditions. However, fine dust suspended in the air can create a potential dust
explosion hazard. Avoid creating dust clouds and keep away from ignition sources.

Troubleshooting Guide
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Problem

Possible Cause

Solution

Difficulty dissolving the

compound

The compound may have low
solubility in the chosen solvent

at room temperature.

Try gentle heating and/or
sonication to aid dissolution. A
different solvent or a co-
solvent system may be
necessary. Always check for
solvent compatibility and

potential reactions.

Inconsistent experimental

results

The compound may have
absorbed moisture from the air,
affecting its mass and

reactivity.

Store the compound in a
desiccator, especially after
opening the container. Ensure
the compound is thoroughly
dried before weighing for an

experiment.

Material appears discolored or

clumped

This could indicate
degradation or the presence of

impurities.

Do not use the material if its
appearance is suspect. If
possible, purify the compound
using an appropriate technique
such as recrystallization.
Otherwise, obtain a new batch

of the chemical.

Static electricity causing

powder to disperse

Handling fine, dry powders can

generate static electricity.

Use an anti-static gun or
ionizer in the weighing area.
Ensure proper grounding of
equipment. Handle the powder
away from drafts and in a

controlled manner.

Experimental Protocols
General Handling and Weighing Protocol

o Preparation: Before handling, ensure the work area (e.g., a chemical fume hood or a

designated weighing station) is clean and uncluttered.
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» PPE: Don the appropriate personal protective equipment as outlined in the PPE table above.

» Weighing:

o Use a clean, tared weigh boat or appropriate glassware.

o Carefully scoop the desired amount of Hexane-1,3,6-tricarboxylic acid from the stock
container, minimizing the generation of dust.

o If using a spatula, avoid vigorous movements.

o Close the stock container immediately after use to prevent contamination and moisture
absorption.

» Transfer: Carefully transfer the weighed solid to the reaction vessel. A powder funnel can be
used to prevent spillage.

e Clean-up: Clean any residual powder from the balance and surrounding area using a brush
or a damp cloth. Dispose of any contaminated materials (e.g., weigh boat, gloves) in the
appropriate chemical waste container.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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